Cas no 2228194-49-6 (N-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methyl-N-methylhydroxylamine)

• Product Name: N-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methyl-N-methylhydroxylamine
• CAS No: 2228194-49-6
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 6405401
• PubChem ID: 165644593
• Update Time: 2025-06-28

N-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methyl-N-methylhydroxylamine
• EN300-1918451
• 2228194-49-6
• N-[(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methyl]-N-methylhydroxylamine

• Inchi： 1S/C10H12BrNO3/c1-12(13)6-7-4-8(11)10-9(5-7)14-2-3-15-10/h4-5,13H,2-3,6H2,1H3
• InChI Key： HPHVKDSGDQZYQI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OCCO2)CN(C)O

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.9Ų

Additional information on N-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methyl-N-methylhydroxylamine

N-(8-Bromo-2,3-Dihydro-1,4-Benzodioxin-6-Yl)Methyl-N-Methylhydroxylamine: A Comprehensive Overview

The compound N-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methyl-N-methylhydroxylamine (CAS No. 2228194-49-6) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a brominated benzodioxin moiety with a hydroxylamine group. The benzodioxin ring system is known for its stability and versatility, making it a valuable component in the synthesis of complex molecules.

Recent studies have highlighted the importance of brominated aromatic compounds in drug discovery and material science. The presence of the bromo group in this compound introduces electronic effects that can enhance its reactivity and selectivity in various reactions. Additionally, the hydroxylamine functional group is widely recognized for its role in the synthesis of biologically active molecules, including antibiotics and anticancer agents.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of advanced materials. Researchers have demonstrated that compounds with similar structures can be used to create high-performance polymers and organic electronics. The benzodioxin core provides excellent thermal stability and mechanical properties, while the bromo group allows for further functionalization to tailor the material's properties.

In the pharmaceutical industry, this compound has shown potential as a precursor for bioactive molecules. The hydroxylamine group can undergo various transformations to form imines, oximes, and other nitrogen-containing heterocycles, which are common motifs in drug molecules. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives of this compound, opening new avenues for chiral drug development.

Another area of interest is the use of this compound in catalytic processes. The brominated benzodioxin system has been shown to act as a ligand in transition metal-catalyzed reactions, enhancing catalytic efficiency and selectivity. This property makes it a valuable tool in green chemistry and sustainable chemical synthesis.

From an environmental perspective, understanding the fate and transport of this compound is crucial. Studies have indicated that brominated aromatic compounds can undergo biodegradation under specific conditions, reducing their persistence in the environment. However, further research is needed to fully characterize its environmental impact and develop strategies for safe handling and disposal.

In conclusion, N-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methyl-N-methylhydroxylamine (CAS No. 2228194-49-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable building block for advanced materials and pharmaceuticals. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.